Cas no 1780407-08-0 (3-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridine-1-carboxylic acid)

• Product Name: 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridine-1-carboxylic acid
• CAS No: 1780407-08-0
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• MDL: MFCD29079553
• CID: 4613459
• PubChem ID: 83865393
• Update Time: 2025-07-19

3-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridine-1-carboxylic acid, 5,6,7,8-tetrahydro-3-(trifluoromethyl)-
• 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid
• 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridine-1-carboxylic acid

• MDL： MFCD29079553
• Inchi： 1S/C9H9F3N2O2/c10-9(11,12)8-13-6(7(15)16)5-3-1-2-4-14(5)8/h1-4H2,(H,15,16)
• InChI Key： DKSTYAFVMSNUFP-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)N=C(C(F)(F)F)N1CCCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyridine-1-carboxylic acid

3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic Acid (CAS No. 1780407-08-0): A Comprehensive Overview

3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid (CAS No. 1780407-08-0) is a unique and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements associated with this compound.

The chemical structure of 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid is characterized by a fused imidazole and pyridine ring system with a trifluoromethyl group attached to the 3-position of the imidazole ring. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various biological studies. The carboxylic acid functionality at the 1-position further enhances its reactivity and potential for conjugation with other molecules.

The synthesis of 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid has been reported using several methodologies. One common approach involves the condensation of a suitable pyridine derivative with an imidazole precursor in the presence of a trifluoromethylating agent. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that yielded the target compound in excellent purity and yield. This method not only simplifies the synthetic route but also reduces the overall cost and environmental impact.

In terms of biological properties, 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid has shown promising activity in various assays. Research conducted by a team at the University of California demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary studies have indicated that it may have neuroprotective properties by reducing oxidative stress and preventing neuronal cell death in vitro.

The potential therapeutic applications of 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid are currently being explored in several preclinical studies. A notable example is its evaluation as a potential treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In these studies, the compound has shown promising results in reducing amyloid-beta aggregation and improving cognitive function in animal models.

Beyond its therapeutic potential, 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid has also been investigated for its use as a tool compound in chemical biology research. Its unique structure and functional groups make it an ideal candidate for studying protein-protein interactions and signaling pathways. For instance, researchers at Harvard University have utilized this compound to probe the mechanisms underlying inflammation and immune responses.

In conclusion, 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid (CAS No. 1780407-08-0) is a multifaceted compound with significant potential in both pharmaceutical development and basic research. Its unique chemical structure and biological properties make it an attractive target for further investigation. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in advancing our understanding of various biological processes and diseases.